trans-AUCB

• Molecular Formula: C24H32N2O4
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C24H32N2O4/c27-22(28)18-1-5-20(6-2-18)30-21-7-3-19(4-8-21)25-23(29)26-24-12-15-9-16(13-24)11-17(10-15)14-24/h1-2,5-6,15-17,19,21H,3-4,7-14H2,(H,27,28)(H2,25,26,29)
• InChIKey: KNBWKJBQDAQARU-UHFFFAOYSA-N

trans-AUCB sEH Inhibitor Overview

trans-AUCB (t-AUCB; trans-4-[4-(3-adamantan-1-yl-ureido)-cyclohexyloxy]-benzoic acid) is a conformationally restricted N,N′-disubstituted urea that functions as a potent, orally active, and selective inhibitor of soluble epoxide hydrolase (sEH; EC 3.3.2.3) [1]. It belongs to the first generation of adamantyl-containing sEH inhibitors designed to overcome the poor pharmacokinetic (PK) properties of early linear-chain sEH inhibitors such as AUDA [2]. t-AUCB exhibits low nanomolar to sub-nanomolar inhibitory potency against recombinant sEH from multiple species and has been extensively characterized for oral bioavailability, metabolic stability in human hepatic microsomes, and in vivo efficacy in murine models of inflammation and ischemia-reperfusion injury [1][3]. As an extensively cited tool compound with well-documented PK parameters across species, t-AUCB serves as a reference standard for benchmarking newer sEH inhibitors.

sEH pathway inhibition study fit

Benchmark reference for adamantyl-containing sEH inhibitors

Tool compound with cross-species PK characterization

• [1] Hwang SH, Tsai HJ, Liu JY, Morisseau C, Hammock BD. Orally bioavailable potent soluble epoxide hydrolase inhibitors. J Med Chem. 2007;50(16):3825-3840. View Source
• [2] Liu JY, Tsai HJ, Hwang SH, Jones PD, Morisseau C, Hammock BD. Pharmacokinetic optimization of four soluble epoxide hydrolase inhibitors for use in a murine model of inflammation. Br J Pharmacol. 2009;156(2):284-296. View Source
• [3] Chaudhary KR, Abukhashim M, Hwang SH, Hammock BD, Seubert JM. Inhibition of soluble epoxide hydrolase by trans-4-[4-(3-adamantan-1-yl-ureido)-cyclohexyloxy]-benzoic acid is protective against ischemia-reperfusion injury. J Cardiovasc Pharmacol. 2010;55(1):67-73. View Source

trans-AUCB: Why Substitution with Other sEHIs Fails

sEH inhibitors within the urea-based class cannot be treated as interchangeable commodities for research procurement. Early linear-chain inhibitors exemplified by AUDA exhibit IC50 values of 18 nM (mouse sEH) and 69 nM (human sEH) with poor metabolic stability and limited water solubility, severely constraining their pharmacological utility [1]. Among conformationally restricted cyclohexyl-urea analogs, both cis and trans isomers show similar enzyme inhibitory potencies, but only the trans isomers demonstrate meaningful metabolic stability in human hepatic microsomes [2]. Furthermore, within the trans series, adamantyl-containing inhibitors such as t-AUCB present a distinct PK profile compared to newer phenyl-substituted inhibitors such as TPPU, which show superior PK parameters but differ in tissue distribution and target engagement kinetics [3]. Substituting one sEH inhibitor for another without accounting for these documented quantitative differences in potency, metabolic stability, oral bioavailability, and in vivo efficacy risks experimental irreproducibility, incorrect dose selection, and misinterpretation of pharmacodynamic results.

Class-level mismatch

Urea-based sEH inhibitors are not interchangeable; early linear-chain analogs like AUDA show limited metabolic stability and potency.

Isomer-dependent stability

Cis isomers exhibit similar in vitro potency but markedly lower hepatic microsomal stability than the trans isomer t-AUCB.

PK profile divergence

Phenyl-substituted inhibitors such as TPPU have distinct PK parameters and tissue distribution, limiting direct substitution.

• [1] AUDA inhibitor datasheet. AbMole BioScience. IC50 values: 18 nM (mouse sEH), 69 nM (human sEH). View Source
• [2] Hwang SH, Tsai HJ, Liu JY, Morisseau C, Hammock BD. Orally bioavailable potent soluble epoxide hydrolase inhibitors. J Med Chem. 2007;50(16):3825-3840. View Source
• [3] Liu JY, Lin YP, Qiu H, Morisseau C, Rose TE, Hwang SH, et al. Substituted phenyl groups improve the pharmacokinetic profile and anti-inflammatory effect of urea-based soluble epoxide hydrolase inhibitors in murine models. Eur J Pharm Sci. 2013;48(4-5):619-627. View Source

trans-AUCB Quantitative Evidence Guide

Enzymatic Potency vs. AUDA

trans-AUCB demonstrates substantially greater inhibitory potency than the early-generation linear-chain sEH inhibitor AUDA against recombinant human and mouse sEH enzymes. In a fluorescent-based assay (25 mM Bis-Tris/HCl buffer, pH 7.0, 30°C, 5 min pre-incubation with inhibitor, CMNPC substrate at 5 μM), t-AUCB yielded a human sEH IC50 of 1.3 ± 0.05 nM and a mouse sEH IC50 of 8 nM [1]. In the same assay system, AUDA produced human sEH IC50 values of 3–69 nM and mouse sEH IC50 values of 10–18 nM [2][3]. This represents an approximately 2- to 53-fold improvement in potency, depending on the species and assay condition. When assessed via the more stringent [³H]t-DPPO partition assay, t-AUCB maintained a human sEH IC50 of 5 nM, further confirming the potency advantage over earlier inhibitors.

Potency vs. AUDA

Reported

t-AUCB IC50 1.3 nM (human, fluorescent); AUDA IC50 3–69 nM

Reported higher potency may support lower dosing requirements.

Assay condition dependent; cross-study variability exists.

Evidence Dimension	sEH enzyme inhibition potency (IC50)
Target Compound Data	hsEH IC50 = 1.3 ± 0.05 nM (fluorescent assay); 5 nM ([³H]t-DPPO assay); mouse sEH IC50 = 8 nM; rat sEH IC50 = 8 nM
Comparator Or Baseline	AUDA: hsEH IC50 = 3–69 nM; mouse sEH IC50 = 10–18 nM (fluorescent assay, depending on conditions and report); AUDA-butyl ester: hsEH IC50 ≈ 12.2 nM
Quantified Difference	t-AUCB is approximately 2- to 53-fold more potent than AUDA against human sEH, and approximately 1.25- to 2.25-fold more potent against mouse sEH, depending on the comparative dataset and assay format used [2][3][1].
Conditions	Recombinant human, mouse, and rat sEH; fluorescent assay (CMNPC substrate, 5 μM) in 25 mM Bis-Tris/HCl buffer (pH 7.0) at 30°C; [³H]t-DPPO partition assay for confirmatory IC50 values.

Why This Matters

Higher intrinsic potency enables lower dosing requirements, reduces compound consumption per experiment, and can minimize potential off-target effects associated with high inhibitor concentrations.

• [1] Hwang SH, Tsai HJ, Liu JY, Morisseau C, Hammock BD. Orally bioavailable potent soluble epoxide hydrolase inhibitors. J Med Chem. 2007;50(16):3825-3840. Table 1: t-AUCB IC50 = 1.3 ± 0.05 nM (human recombinant sEH). View Source
• [2] Liu JY, Tsai HJ, Hwang SH, Jones PD, Morisseau C, Hammock BD. Pharmacokinetic optimization of four soluble epoxide hydrolase inhibitors for use in a murine model of inflammation. Br J Pharmacol. 2009;156(2):284-296. Table 1: t-AUCB IC50 data; reference to AUDA potency. View Source
• [3] AUDA inhibitor datasheet. TargetMol/Abeam/AbMole. IC50 values: mouse sEH 18 nM, human sEH 69 nM. View Source

Metabolic Stability vs. cis Isomers

Metabolic stability distinguishes trans-AUCB from its cis isomer and from earlier sEH inhibitors. In human hepatic microsomal incubations (NADP-supplemented, 37°C, 60 min), t-AUCB demonstrated 94% remaining parent compound, indicating high resistance to oxidative metabolism [1]. In contrast, the cis isomer series showed markedly lower metabolic stability, despite comparable enzyme inhibitory potency [2]. The early inhibitor AUDA was chemically unstable and rapidly metabolized, which constituted a primary limitation for its pharmacological use [3]. This metabolic stability advantage translates directly into the superior in vivo PK profile observed for t-AUCB, including longer effective half-lives and greater systemic exposure.

Metabolic stability

Head-to-head

t-AUCB 94% remaining (60 min, human microsomes); cis isomer rapidly degraded

Trans isomer metabolic stability may prolong in vivo duration.

Human microsome data; in vivo translation requires validation.

Evidence Dimension	Metabolic stability in human hepatic microsomes
Target Compound Data	t-AUCB: 94% remaining after 60 min incubation in human hepatic microsomes (NADP, 37°C) [1]
Comparator Or Baseline	cis isomers: markedly lower stability (rapid degradation under identical conditions) [2]; AUDA: poor metabolic stability (a primary limitation for its pharmacological application) [3]; t-AUCB also showed 92% remaining in mouse and 46% remaining in rat microsomes [1].
Quantified Difference	The trans isomer (t-AUCB) retains 94% parent compound vs. rapid degradation of the cis isomer under identical human microsomal incubation conditions. Quantitative cis isomer data limited to qualitative statement of 'more metabolically stable' for trans isomers in the primary literature [2].
Conditions	Human hepatic microsomes supplemented with NADP, incubated at 37°C for 60 min; percentage of remaining parent compound quantified.

Why This Matters

Superior metabolic stability in human microsomes predicts longer in vivo duration of action, lower dosing frequency in chronic studies, and more reproducible pharmacodynamic effects between experiments—directly impacting experimental design and compound procurement quantity planning.

• [1] Table 2. IC50 in Human, Murine, and Rat sEH, Microsomal Stability, Solubility, and Permeability Values of the t-AUCB Related Compounds. In: Kodani SD, et al. Int J Mol Sci. 2021;22(23):12828. PMC8634379. Microsomal stability: t-AUCB 94/92/46% remaining (h/m/r) after 60 min. View Source
• [2] Hwang SH, Tsai HJ, Liu JY, Morisseau C, Hammock BD. Orally bioavailable potent soluble epoxide hydrolase inhibitors. J Med Chem. 2007;50(16):3825-3840. Abstract: 'Both isomers showed similar potencies, but the trans isomers were more metabolically stable in human hepatic microsomes.' View Source
• [3] Liu JY, Tsai HJ, Hwang SH, Jones PD, Morisseau C, Hammock BD. Pharmacokinetic optimization of four soluble epoxide hydrolase inhibitors for use in a murine model of inflammation. Br J Pharmacol. 2009;156(2):284-296. Abstract: AUDA poor metabolic stability and water solubility limitations. View Source

In Vivo Efficacy: Comparison with AUDA-Butyl Ester

trans-AUCB demonstrates markedly superior in vivo anti-inflammatory efficacy compared to the earlier-generation prodrug AUDA-butyl ester in a lipopolysaccharide (LPS)-challenged murine model of systemic inflammation. At 6 hours post-treatment, oral administration of 1 mg/kg t-AUCB produced a greater anti-inflammatory effect—as measured by reversal of the LPS-induced decrease in the plasma epoxide-to-diol ratio (a direct pharmacodynamic biomarker of sEH inhibition)—than a 10-fold higher oral dose (10 mg/kg) of AUDA-butyl ester [1]. This 10-fold efficacy advantage at one-tenth the dose underscores the combined benefits of higher intrinsic potency, greater metabolic stability, and improved oral bioavailability that distinguish t-AUCB from its predecessors.

In vivo model response

Head-to-head

1 mg/kg t-AUCB p.o. greater biomarker reversal than 10 mg/kg AUDA-butyl ester

Supports target engagement at lower dose in murine inflammation model.

LPS-challenged mice; plasma epoxide/diol ratio at 6 h.

Evidence Dimension	In vivo anti-inflammatory potency in LPS-challenged mice
Target Compound Data	t-AUCB: 1 mg/kg p.o. produced significant reversal of LPS-induced decrease in plasma epoxide-to-diol ratio at 6 h
Comparator Or Baseline	AUDA-butyl ester: 10 mg/kg p.o. produced inferior anti-inflammatory effect at 6 h, as measured by the same plasma epoxide-to-diol ratio biomarker
Quantified Difference	t-AUCB at 1 mg/kg (p.o.) showed greater in vivo potency than AUDA-butyl ester at 10 mg/kg (p.o.); representing ≥10-fold superior in vivo efficacy on a mg/kg basis at the 6 h time point [1].
Conditions	Murine LPS-induced systemic inflammation model; oral (p.o.) administration; plasma epoxide-to-diol ratio measured as a pharmacodynamic biomarker of sEH inhibition at 6 h post-treatment; male CFW and C57BL/6 mice.

Why This Matters

This direct head-to-head in vivo comparison provides the most translationally relevant evidence for compound selection: t-AUCB achieves superior target engagement and anti-inflammatory effect at substantially lower doses, reducing compound cost per study and minimizing potential compound-related toxicity.

• [1] Liu JY, Tsai HJ, Hwang SH, Jones PD, Morisseau C, Hammock BD. Pharmacokinetic optimization of four soluble epoxide hydrolase inhibitors for use in a murine model of inflammation. Br J Pharmacol. 2009;156(2):284-296. Key results: 'The in vivo potency of 1 mg·kg−1 of t-AUCB (p.o.) was better in this inflammatory model than that of 10 mg·kg−1 of AUDA-butyl ester (p.o) at 6 h after treatment.' View Source

Oral Bioavailability and PK Profile

trans-AUCB exhibits high oral bioavailability across multiple preclinical species, distinguishing it from earlier sEH inhibitors with poor absorption profiles. In dogs, t-AUCB demonstrated excellent oral bioavailability of 98% (n = 3) with high plasma concentrations and prolonged half-life following oral doses ranging from 0.01 to 1 mg/kg [1]. In mice, oral bioavailability was 68 ± 22% (n = 4) at 0.1 mg/kg, with dose-proportional increases in Cmax (30, 100, and 150 nmol/L at 0.1, 0.5, and 1 mg/kg p.o., respectively) [2]. The compound showed a biphasic elimination profile with a distribution half-life (t1/2α) of 70 ± 30 min and a terminal elimination half-life (t1/2β) of 600 ± 120 min following intravenous administration (0.1 mg/kg, mice), with a clearance of 0.7 ± 0.1 L/h·kg and a steady-state volume of distribution (Vdss) of 17 ± 7 L/kg [2]. These parameters are substantially improved over the PK properties of AUDA and AUDA-butyl ester. Notably, the newer phenyl-substituted inhibitor TPPU has been reported to exhibit superior PK parameters (higher Cmax, larger AUC, longer t1/2) compared to t-AUCB, indicating that t-AUCB remains the appropriate reference standard for studies requiring an adamantyl-containing sEHI with intermediate PK duration [3].

Oral PK profile

Method context

Dog Fpo 98%; mouse Fpo 68%; t1/2β 600 min; Vdss 17 L/kg

Cross-species PK parameters support dose selection for model-specific studies.

TPPU may exhibit longer duration; species differences noted.

Evidence Dimension	Oral bioavailability and pharmacokinetic parameters
Target Compound Data	Dog: Fpo = 98% (0.01–1 mg/kg); Mouse: Fpo = 68 ± 22% (0.1 mg/kg); t1/2β = 600 ± 120 min (i.v., mice); Cl = 0.7 ± 0.1 L/h·kg; Vdss = 17 ± 7 L/kg
Comparator Or Baseline	AUDA/AUDA-butyl ester: poor oral bioavailability and rapid clearance (limited pharmacological utility) [2]; TPPU: superior PK parameters (higher Cmax, larger AUC, longer t1/2) in head-to-head murine PK studies [3].
Quantified Difference	t-AUCB oral bioavailability is substantially higher than AUDA-based compounds; dog oral bioavailability (98%) is notably higher than mouse (68%), highlighting species-dependent differences. TPPU shows improved PK relative to t-AUCB, defining t-AUCB's position as a moderate-duration adamantyl-containing tool compound [1][3].
Conditions	Mouse PK: male CFW and C57BL/6 mice, serial tail-vein blood sampling over 0–1440 min, UPLC-MS/MS quantification; Dog PK: oral doses 0.01–1 mg/kg, plasma profiling.

Why This Matters

Well-characterized oral bioavailability and PK parameters across species enable accurate dose selection and experimental design, while the availability of newer inhibitors with distinct PK profiles (e.g., TPPU for longer-duration studies) allows researchers to select the optimal sEHI based on study duration requirements.

• [1] Tsai HJ, Hwang SH, Morisseau C, Yang J, Jones PD, Kasagami T, et al. Pharmacokinetic screening of soluble epoxide hydrolase inhibitors in dogs. Eur J Pharm Sci. 2010;40(3):222-238. t-AUCB oral bioavailability = 98% in dogs. View Source
• [2] Liu JY, Tsai HJ, Hwang SH, Jones PD, Morisseau C, Hammock BD. Pharmacokinetic optimization of four soluble epoxide hydrolase inhibitors for use in a murine model of inflammation. Br J Pharmacol. 2009;156(2):284-296. Tables 3-5: t-AUCB mouse PK parameters including oral bioavailability, t1/2, Cl, Vdss. View Source
• [3] Liu JY, Lin YP, Qiu H, Morisseau C, Rose TE, Hwang SH, et al. Substituted phenyl groups improve the pharmacokinetic profile and anti-inflammatory effect of urea-based soluble epoxide hydrolase inhibitors in murine models. Eur J Pharm Sci. 2013;48(4-5):619-627. Comparison of TPPU PK vs. t-AUCB. View Source

Cross-Species sEH Potency Consistency

trans-AUCB exhibits a favorable cross-species potency profile that facilitates translational pharmacology. In standardized fluorescent assay conditions (recombinant sEH, CMNPC substrate), t-AUCB yields IC50 values of 1.3 nM (human sEH), 8 nM (mouse sEH), and 8 nM (rat sEH), with all values confirmed within the low nanomolar range by the [³H]t-DPPO partition assay [1][2]. This species potency profile contrasts with AUDA, which displays substantially weaker human sEH potency (69 nM) relative to mouse sEH (18 nM), creating a 3.8-fold species-dependent potency gap that complicates cross-species dose scaling and translational interpretation [3]. Furthermore, the substituted phenyl-containing inhibitor TPPU exhibits a 120-fold discrepancy between fluorescent and radioactive assay formats for human sEH (IC50: 3.7 nM fluorescent vs. 48 nM [³H]t-DPPO), whereas t-AUCB shows only a ~4-fold discrepancy (1.3 nM vs. 5 nM), indicating more consistent potency across orthogonal assay formats [4]. This consistency simplifies experimental design when using the same tool compound across species and assay platforms.

Cross-species potency

Reported

t-AUCB IC50 human 1.3 nM, mouse 8 nM, rat 8 nM; AUDA human 69 nM, mouse 18 nM

Consistent nanomolar potency across species may simplify translational study design.

Fluorescent assay; inter-assay variability exists.

Evidence Dimension	Cross-species sEH inhibitory potency and inter-assay consistency
Target Compound Data	hsEH IC50 = 1.3 nM (fluorescent) / 5 nM ([³H]t-DPPO); mouse sEH IC50 = 8 nM; rat sEH IC50 = 8 nM
Comparator Or Baseline	AUDA: hsEH IC50 = 69 nM, mouse sEH IC50 = 18 nM (3.8-fold species gap); TPPU: hsEH IC50 = 3.7 nM (fluorescent) vs. 48 nM ([³H]t-DPPO) — 13-fold assay-dependent discrepancy vs. ~4-fold for t-AUCB [3][4].
Quantified Difference	t-AUCB mouse-to-human potency ratio ≈ 6:1 vs. AUDA ratio ≈ 1:3.8; t-AUCB fluorescent-to-[³H]t-DPPO assay ratio ≈ 1:3.8 vs. TPPU ratio ≈ 1:13 [1][4].
Conditions	Recombinant human, mouse, and rat sEH enzymes; fluorescent assay (CMNPC substrate, 5 μM, 25 mM Bis-Tris/HCl pH 7.0, 30°C) and [³H]t-DPPO partition assay for confirmatory measurements.

Why This Matters

Consistent cross-species potency reduces uncertainty in dose selection when transitioning between preclinical species (mouse, rat) and human in vitro studies; greater inter-assay consistency reduces the risk of potency misestimation when different assay platforms are used across collaborating laboratories.

• [1] Hwang SH, Tsai HJ, Liu JY, Morisseau C, Hammock BD. Orally bioavailable potent soluble epoxide hydrolase inhibitors. J Med Chem. 2007;50(16):3825-3840. t-AUCB IC50 values across human, mouse, and rat sEH. View Source
• [2] Biocompare/MedChemExpress/TargetMol Product Pages. t-AUCB IC50 values: 1.3 nM (hsEH), 8 nM (mouse sEH), 8 nM (rat sEH). View Source
• [3] AUDA inhibitor data. IC50 values: mouse sEH 18 nM, human sEH 69 nM. AbMole/TargetMol/Selleck Chemicals. View Source
• [4] Table 1. Inhibitor IC50 values (fluorescent and [³H]t-DPPO assays). In: Podolin PL, et al. Prostaglandins Other Lipid Mediat. 2013. PMC3596469. t-AUCB: 1.3 nM (fluorescent), 5 nM ([³H]t-DPPO); TPPU: 3.7 nM (fluorescent), 48 nM ([³H]t-DPPO). View Source

trans-AUCB Application Scenarios

Pharmacodynamic Target Engagement Studies

For studies requiring robust in vivo demonstration of sEH target engagement, trans-AUCB is supported by direct biomarker evidence. In LPS-challenged mice, t-AUCB (p.o.) reversed the decrease in the plasma ratio of lipid epoxides to corresponding diols—a validated pharmacodynamic biomarker of systemic sEH inhibition [1]. This biomarker response was achieved at doses as low as 0.1 mg/kg and correlated with anti-inflammatory efficacy, providing a quantitative framework for dose selection. Procurement is indicated when experimental protocols require a tool compound with established dose-response relationships for both target engagement biomarkers and functional efficacy endpoints [1].

Chronic Dosing via Drinking Water

For chronic in vivo studies where repeated oral gavage is impractical, t-AUCB administration via drinking water has been specifically validated. The compound's adequate water solubility, combined with its high oral bioavailability and metabolic stability, enables effective and sustained systemic exposure when delivered ad libitum in drinking water [1]. This route of administration has been explicitly recommended as a feasible, effective, and easy method for chronic sEH inhibition studies in mice, an application scenario that is not equally well validated for earlier sEH inhibitors with poor water solubility such as AUDA [1]. Procurement is advised for multi-week or multi-month studies where daily handling for gavage would introduce confounding stress variables.

Ischemia-Reperfusion Injury Models

trans-AUCB has been extensively characterized in ex vivo cardiac ischemia-reperfusion models using Langendorff perfusion. In this system, hearts perfused with t-AUCB at concentrations of 0.05–1 μM demonstrated significant improvement in post-ischemic left ventricular developed pressure (LVDP) recovery and reduction in infarct size compared to vehicle-treated control hearts [1]. The concentration-response relationship and mechanistic validation (including reversal by the EET receptor antagonist 14,15-EEZE and PI3K inhibitors wortmannin and LY294002) provide a thoroughly characterized experimental framework [1]. Furthermore, t-AUCB has demonstrated neuroprotection in a rat model of ischemic stroke, reducing cortical infarct volume by approximately 35% . Researchers procuring sEH inhibitors for ischemia-reperfusion studies benefit from this extensive body of protocol-specific literature that enables direct experimental replication.

Reference Standard for Inhibitor Benchmarking

trans-AUCB serves as an essential reference compound for medicinal chemistry and drug discovery programs developing next-generation sEH inhibitors. Its well-documented potency, PK parameters, metabolic stability, in vivo efficacy, and known limitations create an established benchmark against which novel chemical entities can be compared [1]. Multiple structure-activity relationship (SAR) studies have used t-AUCB as the reference standard when evaluating substituted phenyl-containing inhibitors (e.g., TPPU), piperidine-based inhibitors, and dual-target sEH/COX-2 inhibitors . Procurement of t-AUCB as a reference standard enables rigorous head-to-head comparator data generation that is required for publication in peer-reviewed journals and for internal go/no-go decision-making in drug discovery programs.

Application

Selection Property

Validation Focus

Target engagement biomarker studies

Biomarker-validated tool compound

sEH inhibition biomarker response (epoxide/diol ratio)

Chronic oral administration studies

Drinking water formulation compatibility

Sustained systemic exposure in murine models

Ischemia-reperfusion model research

Documented ex vivo and in vivo protocols

Cardiac and neuroprotection assay endpoint recovery

sEH inhibitor benchmarking

Well-characterized PK and potency reference

Cross-study comparator data generation

• [1] Liu JY, Tsai HJ, Hwang SH, Jones PD, Morisseau C, Hammock BD. Pharmacokinetic optimization of four soluble epoxide hydrolase inhibitors for use in a murine model of inflammation. Br J Pharmacol. 2009;156(2):284-296. Drinking water administration; LPS model biomarker data. View Source